2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid

• IUPAC Name: 2-[[5-(dimethylsulfamoyl)-2-fluorobenzoyl]amino]benzoic acid
• InChI: InChI=1S/C16H15FN2O5S/c1-19(2)25(23,24)10-7-8-13(17)12(9-10)15(20)18-14-6-4-3-5-11(14)16(21)22/h3-9H,1-2H3,(H,18,20)(H,21,22)
• InChI Key: GPVGJSKSNNOVLI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)F)C(=O)NC2=CC=CC=C2C(=O)O
• Molecular Formula: C16H15FN2O5S
• Molecular Weight: 366.4 g/mol

Description

2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid, also known as DFBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFBA is a derivative of the non-steroidal anti-inflammatory drug (NSAID) sulindac, which has been used in the treatment of various diseases, including cancer.

Scientific Research Applications

2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid has been extensively studied for its potential applications in various fields, including cancer research, drug discovery, and material science. In cancer research, 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid has been shown to inhibit the growth of various cancer cell lines, including colon, breast, and prostate cancer cells. 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid has also been reported to induce apoptosis, inhibit angiogenesis, and enhance the efficacy of chemotherapy drugs. In drug discovery, 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles. In material science, 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid has been used as a building block for the synthesis of functional materials, including polymers and nanoparticles.

Mechanism of Action

The mechanism of action of 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid has been shown to selectively inhibit COX-2, which is overexpressed in various cancers and is involved in tumor growth and metastasis. 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid has also been reported to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. HDAC inhibitors have been shown to induce apoptosis and enhance the efficacy of chemotherapy drugs.
Biochemical and Physiological Effects
2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid has also been reported to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and angiogenesis. 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid has been shown to have low toxicity and is well-tolerated in animal models, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid has several advantages for lab experiments, including its high purity, low toxicity, and simple synthesis method. 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid is also stable under various conditions, making it suitable for long-term storage. However, 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid has some limitations, including its low solubility in water, which can limit its application in some experiments. 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid can also be sensitive to light and air, which can affect its stability and purity.

Future Directions

2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid has significant potential for further development in various fields, including cancer research, drug discovery, and material science. Future research should focus on elucidating the mechanism of action of 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid and identifying its molecular targets. Further studies should also investigate the efficacy and safety of 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid in animal models and clinical trials. 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid can also be used as a building block for the synthesis of functional materials with various applications, including drug delivery and imaging. Overall, 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid is a promising compound with significant potential for further research and development.

Synthesis Methods

2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid is synthesized by the reaction of sulindac with 4-dimethylaminopyridine (DMAP) and N,N-dimethylformamide (DMF) under mild conditions. The reaction yields 2-({5-[(dimethylamino)sulfonyl]-2-fluorobenzoyl}amino)benzoic acid as a white solid with a high purity of over 95%. This method is simple, efficient, and cost-effective, making it suitable for large-scale production.